Cas no 2089327-14-8 (7-fluoro-1,2-benzoxazole)

• Product Name: 7-fluoro-1,2-benzoxazole
• CAS No: 2089327-14-8
• MF: C₇H₄FNO
• MW: 137.111165046692
• CID: 5840804
• PubChem ID: 54539975
• Update Time: 2024-03-01

7-fluoro-1,2-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole, 7-fluoro-
• 7-fluoro-1,2-benzoxazole
• 7-Fluorobenzo[d]isoxazole
• 2089327-14-8
• EN300-1460823

• Inchi： 1S/C7H4FNO/c8-6-3-1-2-5-4-9-10-7(5)6/h1-4H
• InChI Key： APRIWKGBKZQFBR-UHFFFAOYSA-N
• SMILES： O1C2=C(C=CC=C2F)C=N1

Computed Properties

• Exact Mass: 137.027691913g/mol
• Monoisotopic Mass: 137.027691913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3(Predicted)
• Boiling Point: 213.9±13.0 °C(Predicted)
• pka: -3.83±0.30(Predicted)